Cas no 38447-89-1 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- AG-K-97496; 5,6-dicyanobicyclo< 2.2.1> hept-2-ene; KST-1A7846; trans-2,3-dicyanonorborn-5-ene; trans-bicyclo< 2.2.1> hept-2-ene-5,6-dinitrile; AC1L64WH; AR-1A3467; CTK5B9168; AC1Q4Q43; NSC46415; trans-2,3-dicyanobicyclo(2.2.1.)-hept-5-ene; 2,3-dicyanonorbornene; (+-)-norbornene-(5)-dicarbonitrile-(2endo.3exo);
- 38447-89-1
- NSC-134898
- NSC134898
- NSC57744
- NSC-57744
- bicyclo[2.2.1]hept-5-ene-2,3-dicarbonitrile
- DTXSID30959335
- SCHEMBL5349953
- 51252-31-4
-
-
- Inchi： 1S/C9H8N2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h1-2,6-9H,3H2
- InChI Key： DJNPQHBMESQZIP-UHFFFAOYSA-N
- SMILES： N#CC1C(C#N)C2C=CC1C2
Computed Properties
- Exact Mass: 144.068748264g/mol
- Monoisotopic Mass: 144.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 47.6Ų
Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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